Cas no 1250480-25-1 ((1-propoxycycloheptyl)methanamine)

• Product Name: (1-propoxycycloheptyl)methanamine
• CAS No: 1250480-25-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• MDL: MFCD16683743
• CID: 5607239
• PubChem ID: 62108181
• Update Time: 2023-11-24

(1-propoxycycloheptyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanamine, 1-propoxy-
• (1-Propoxycycloheptyl)methanamine
• CS-0285998
• AKOS011387737
• 1250480-25-1
• EN300-842092
• (1-propoxycycloheptyl)methanamine

• MDL： MFCD16683743
• Inchi： 1S/C11H23NO/c1-2-9-13-11(10-12)7-5-3-4-6-8-11/h2-10,12H2,1H3
• InChI Key： NIDIHPNGFCMCDL-UHFFFAOYSA-N
• SMILES： C1(OCCC)(CN)CCCCCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 257.6±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)